(1R,4S,4'S,5'S,6R,6'S,8R,10Z,13R,14Z,16Z,20R,21R,24S)-4',21,24-trihydroxy-5',11,13,22-tetramethyl-6'-[(Z)-pent-2-en-2-yl]spiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one (1R,4S,4'S,5'S,6R,6'S,8R,10Z,13R,14Z,16Z,20R,21R,24S)-4',21,24-trihydroxy-5',11,13,22-tetramethyl-6'-[(Z)-pent-2-en-2-yl]spiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one
Brand Name: Vulcanchem
CAS No.: 102042-16-0
VCID: VC0034598
InChI: InChI=1S/C35H50O8/c1-7-9-22(4)31-24(6)29(36)18-34(43-31)17-27-16-26(42-34)13-12-21(3)14-20(2)10-8-11-25-19-40-32-30(37)23(5)15-28(33(38)41-27)35(25,32)39/h8-12,15,20,24,26-32,36-37,39H,7,13-14,16-19H2,1-6H3/b10-8-,21-12-,22-9-,25-11-/t20-,24-,26+,27-,28-,29-,30+,31+,32+,34-,35+/m0/s1
SMILES: CCC=C(C)C1C(C(CC2(O1)CC3CC(O2)CC=C(CC(C=CC=C4COC5C4(C(C=C(C5O)C)C(=O)O3)O)C)C)O)C
Molecular Formula: C35H50O8
Molecular Weight: 598.777

(1R,4S,4'S,5'S,6R,6'S,8R,10Z,13R,14Z,16Z,20R,21R,24S)-4',21,24-trihydroxy-5',11,13,22-tetramethyl-6'-[(Z)-pent-2-en-2-yl]spiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one

CAS No.: 102042-16-0

Cat. No.: VC0034598

Molecular Formula: C35H50O8

Molecular Weight: 598.777

* For research use only. Not for human or veterinary use.

(1R,4S,4'S,5'S,6R,6'S,8R,10Z,13R,14Z,16Z,20R,21R,24S)-4',21,24-trihydroxy-5',11,13,22-tetramethyl-6'-[(Z)-pent-2-en-2-yl]spiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one - 102042-16-0

Specification

CAS No. 102042-16-0
Molecular Formula C35H50O8
Molecular Weight 598.777
Standard InChI InChI=1S/C35H50O8/c1-7-9-22(4)31-24(6)29(36)18-34(43-31)17-27-16-26(42-34)13-12-21(3)14-20(2)10-8-11-25-19-40-32-30(37)23(5)15-28(33(38)41-27)35(25,32)39/h8-12,15,20,24,26-32,36-37,39H,7,13-14,16-19H2,1-6H3/b10-8-,21-12-,22-9-,25-11-/t20-,24-,26+,27-,28-,29-,30+,31+,32+,34-,35+/m0/s1
Standard InChI Key MCDRUXJJHCIKRH-OXLRMGCVSA-N
SMILES CCC=C(C)C1C(C(CC2(O1)CC3CC(O2)CC=C(CC(C=CC=C4COC5C4(C(C=C(C5O)C)C(=O)O3)O)C)C)O)C

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